Cas no 16371-77-0 (Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[N,N-diethyl-)

Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[N,N-diethyl- structure
16371-77-0 structure
Product Name:Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[N,N-diethyl-
CAS No:16371-77-0
MF:C32H36N6
MW:504.668446540833
CID:96347
PubChem ID:14419178
Update Time:2025-04-18

Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4,4'-[[1,1'-biphenyl]-4,4'-diylbis(azo)]bis[N,N-diethyl-
    • 4-[[4-[4-[[4-(diethylamino)phenyl]diazenyl]phenyl]phenyl]diazenyl]-N,N-diethylaniline
    • DTXSID00560058
    • 4,4'-{[1,1'-Biphenyl]-4,4'-diylbis[(E)diazene-2,1-diyl]}bis(N,N-diethylaniline)
    • 16371-77-0
    • SCHEMBL11324690
    • Inchi: 1S/C32H36N6/c1-5-37(6-2)31-21-17-29(18-22-31)35-33-27-13-9-25(10-14-27)26-11-15-28(16-12-26)34-36-30-19-23-32(24-20-30)38(7-3)8-4/h9-24H,5-8H2,1-4H3/b35-33+,36-34+
    • InChI Key: NYUFHEBCKFQRTO-LBYUQGKWSA-N
    • SMILES: N(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CC)CC)(CC)CC

Computed Properties

  • Exact Mass: 504.30014517g/mol
  • Monoisotopic Mass: 504.30014517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 55.9Ų
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